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Compound of Interest

Compound Name: Diphenyl terephthalate

Cat. No.: B044596 Get Quote

This technical guide provides a comprehensive overview of diphenyl terephthalate (DPT), a

significant aromatic ester. The document is tailored for researchers, scientists, and

professionals in drug development, offering detailed insights into its chemical structure,

physicochemical properties, synthesis protocols, and key applications, with a particular focus

on polymer science.

Chemical Structure and Identification
Diphenyl terephthalate is the diester of terephthalic acid and phenol. Its rigid structure,

conferred by the central benzene ring and the two flanking phenyl groups, is fundamental to its

properties and applications, particularly in the synthesis of thermally stable polymers.
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Identifier Value

IUPAC Name diphenyl benzene-1,4-dicarboxylate[1][2][3]

CAS Number 1539-04-4[1][3][4][5][6][7]

Molecular Formula C₂₀H₁₄O₄[2][3][4][5][6][7]

Molecular Weight 318.33 g/mol [1][8]

InChI

InChI=1S/C20H14O4/c21-19(23-17-7-3-1-4-8-

17)15-11-13-16(14-12-15)20(22)24-18-9-5-2-6-

10-18/h1-14H[1][2][4][5]

InChIKey
HPGJOUYGWKFYQW-UHFFFAOYSA-N[1][4]

[5][6][7]

Canonical SMILES
C1=CC=C(C=C1)OC(=O)C2=CC=C(C=C2)C(=

O)OC3=CC=CC=C3

Synonyms

Terephthalic acid, diphenyl ester; 1,4-

Benzenedicarboxylic acid, diphenyl ester[2][3][4]

[6][7]

Physicochemical and Spectroscopic Properties
The properties of diphenyl terephthalate are summarized below. These characteristics are

crucial for its application in polymer synthesis and materials science.

Table of Physicochemical Properties
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Property Value Source

Physical State
White to light yellow crystalline

powder
[8]

Melting Point
Not explicitly stated in search

results

Boiling Point
Not explicitly stated in search

results

Purity >98.0% (GC) [8]

Table of Spectroscopic Data

Technique Data

Infrared (IR) Spectroscopy Data available in the NIST WebBook[4]

Mass Spectrometry (MS)
Electron ionization mass spectrum data is

available in the NIST WebBook[4][5]

Nuclear Magnetic Resonance (NMR)

Spectroscopy

Specific ¹H and ¹³C NMR data for diphenyl

terephthalate were not found in the provided

search results. However, the expected chemical

shifts for the aromatic protons would be in the

range of 7-8.5 ppm.

Synthesis of Diphenyl Terephthalate
Diphenyl terephthalate can be synthesized through several methods. The following sections

detail the most common laboratory and industrial protocols.

Direct Esterification of Terephthalic Acid with Diphenyl
Carbonate
A prominent method for synthesizing diphenyl terephthalate involves the direct reaction of

terephthalic acid with diphenyl carbonate.[1] This process is advantageous as it circumvents

the need for acid chlorides or acetic anhydride.[9]
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Reaction Scheme:

Reactants

Products

Terephthalic Acid

Diphenyl TerephthalateDiphenyl Carbonate Phenol
+

SnO

Click to download full resolution via product page

Caption: Synthesis of Diphenyl Terephthalate via Direct Esterification.

Experimental Protocol:

This protocol is based on a patented process for the preparation of diphenyl terephthalate.[9]

Reactants and Catalyst: A mixture of terephthalic acid and at least a stoichiometric amount of

diphenyl carbonate is prepared. Stannous oxide (SnO) is added as a catalyst, at a

concentration of 0.25 to 0.50 mole percent based on the amount of terephthalic acid.[9]

Reaction Conditions: The mixture is heated to a temperature between 250°C and 300°C for

a period of 30 minutes to 2.5 hours under a nitrogen sparge.[9]

Product Formation and Byproduct Removal: During the heating period, the phenol formed in

the reaction is removed at atmospheric pressure to drive the equilibrium towards the product.

[9]

Purification: Any excess diphenyl carbonate is removed by distillation under vacuum (1 mm

Hg) at 140°C. The diphenyl terephthalate product is then recovered by distillation at 250°C

under vacuum (1 mm Hg).[9]
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This method is reported to achieve high yields of 85-90%.[1]

Transesterification of Dialkyl Terephthalate with Phenyl
Acetate
Another method involves the transesterification of a dialkyl terephthalate (e.g., dimethyl

terephthalate) with phenyl acetate.

Experimental Protocol:

This process is detailed in a patent for producing pure, colorless diphenyl terephthalate.[10]

Reactant Mixture: A dialkyl terephthalate with one to six carbon atoms in the alkyl groups is

heated with at least an equivalent amount of phenyl acetate.[10]

Adsorbent Addition: Approximately 1 to 5 percent by weight of activated carbon is added to

the mixture. This step is crucial for adsorbing chromatic impurities before the catalyst is

introduced.[1][10]

Catalysis: The mixture is heated in an inert atmosphere to a temperature above 150°C. A

titanic acid ester catalyst (0.1 to 5.0 percent by weight) is then added.[10]

Reaction Progression: The reaction proceeds with the cleavage and removal of alkyl acetate.

Purification: After the reaction is complete, the crude ester mixture containing activated

carbon is introduced into xylene, which may also contain fresh activated carbon. The final

product is purified by crystallization.[10]

Chemical Reactivity
Diphenyl terephthalate undergoes typical ester reactions, including hydrolysis and

transesterification. These reactions are central to its role as a monomer in polyester synthesis.

Hydrolysis
Diphenyl terephthalate can be hydrolyzed back to terephthalic acid and phenol under both

acidic and basic conditions.
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Acid-Catalyzed Hydrolysis:

Diphenyl Terephthalate Protonated DPT+ H+

Water

H+

Tetrahedral Intermediate+ H2O Terephthalic Acid- Phenol, - H+

Phenol

Click to download full resolution via product page

Caption: Acid-Catalyzed Hydrolysis of Diphenyl Terephthalate.

Mechanism:

Protonation: The carbonyl oxygen of an ester group is protonated by an acid catalyst (e.g.,

H₂SO₄), increasing the electrophilicity of the carbonyl carbon.[1]

Nucleophilic Attack: A water molecule acts as a nucleophile and attacks the activated

carbonyl carbon.[1]

Tetrahedral Intermediate Formation: This results in the formation of a tetrahedral

intermediate.[1]

Proton Transfer: A proton is transferred to the phenoxy group, making it a good leaving group

(phenol).[1]

Elimination and Deprotonation: The intermediate collapses, eliminating a molecule of phenol

and regenerating the acid catalyst to yield the carboxylic acid.[1]
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Base-Catalyzed Hydrolysis (Saponification):

This reaction involves the nucleophilic attack of a hydroxide ion on the carbonyl carbon of the

ester.

Transesterification
Transesterification is a key reaction of diphenyl terephthalate, particularly in polymer

chemistry. The reaction with diols, such as ethylene glycol, is a fundamental step in the

synthesis of polyesters like polyethylene terephthalate (PET).[1]

Diphenyl Terephthalate

Bis(2-hydroxyethyl) terephthalateEthylene Glycol + Phenol+

Catalyst

Click to download full resolution via product page

Caption: Transesterification of Diphenyl Terephthalate with Ethylene Glycol.

In this process, diphenyl terephthalate reacts with ethylene glycol at high temperatures in the

presence of a catalyst to produce bis(2-hydroxyethyl) terephthalate and phenol.[1] The bis(2-

hydroxyethyl) terephthalate is then polymerized to form PET.

Applications
The primary application of diphenyl terephthalate is in the field of polymer and materials

science.

Monomer for Polyesters: It is a critical monomer and building block in the synthesis of

polyesters, most notably as a precursor in some routes to polyethylene terephthalate (PET)
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and its aromatic analogues.[1]

Model Compound: Researchers utilize diphenyl terephthalate as a model compound to

study polymerization kinetics, catalyst efficiency, and the thermal properties of polyesters.

The phenyl ester groups offer distinct reactivity and avoid complications from free acid

groups.[1]

Specialty Plastics and Liquid Crystalline Polymers: It is employed in the development of

specialty plastics and liquid crystalline polymers.[1]

Organic Frameworks: The rigid terephthalate core and aromatic end groups make it a

valuable candidate for research in crystal engineering and the creation of novel materials

with tailored mechanical and thermal properties.[1]

Organic Synthesis: It serves as a starting material in various organic syntheses.[11]

While some phthalates have been used as excipients in pharmaceutical formulations, there is

no indication from the search results that diphenyl terephthalate is used in drug development.

In fact, regulatory bodies like the FDA have recommended avoiding the use of certain

phthalates like DBP and DEHP in drug products due to potential toxicity.[12]

Safety and Handling
Diphenyl terephthalate is considered an irritant and may cause fire on contact with

combustible materials. It is recommended to handle this chemical with appropriate personal

protective equipment in a well-ventilated area.[2] It is intended for research use only and not for

human or veterinary use.[1]

Conclusion
Diphenyl terephthalate is a versatile aromatic ester with significant applications in polymer

chemistry and materials science. Its well-defined structure and reactivity make it an important

monomer for high-performance polymers and a valuable tool for research in polymerization

kinetics. The synthesis methods are well-established, offering routes to high-purity material.

While its direct application in drug development is not apparent, its role in the broader chemical

industry remains crucial.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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